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Compound of Interest

N-Benzyl-1,3,2-benzodithiazole S-
Compound Name: _
oxide

Cat. No.: B115998

A comprehensive search for scientific literature and chemical databases has revealed no
specific information, including a CAS number, for the compound N-Benzyl-1,3,2-
benzodithiazole S-oxide. This suggests that the compound may be novel, not yet
synthesized, or not documented in publicly accessible scientific literature.

Consequently, the creation of an in-depth technical guide or whitepaper with quantitative data,
detailed experimental protocols, and signaling pathway diagrams is not possible at this time.
The core requirements for data presentation, experimental methodologies, and mandatory
visualizations cannot be fulfilled without foundational research on the molecule.

While no data exists for the specific target molecule, this report provides a brief overview of
related compounds to offer context for researchers, scientists, and drug development
professionals interested in this chemical space. The related classes of compounds include
benzothiazole-N-oxides and various isomers of benzodithiazoles. It is crucial to note that the
synthesis, properties, and biological activities of these related compounds are distinct and
cannot be directly extrapolated to N-Benzyl-1,3,2-benzodithiazole S-oxide.

Related Compound Classes: A Brief Overview

To aid researchers in this area, the following is a summary of information found on related but
distinct chemical structures.

Benzothiazole-N-oxides
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This class of compounds features a benzothiazole core with an N-oxide functionality. Research
in this area has focused on their synthesis and potential biological activities.

Table 1: Summary of Data for select 2-Styrylbenzothiazole-N-oxides

Molecular Weight (

Compound Name Molecular Formula Melting Point (°C)
g/mol )

2-[(E)-2-

Phenylvinyl]-1,3- C15H11NOS 253.32 241-244

benzothiazole-3-oxide

2-[(E)-2-[4-
Nitrophenyllvinyl]-1,3-  CisH10N203S 298.32 230-234

benzothiazole-3-oxide

Data sourced from publicly available research papers.

A general method for the synthesis of 2-styrylbenzothiazole-N-oxides involves an aldol-type
condensation reaction.

» Starting Materials: 2-Methylbenzothiazole-N-oxide and a substituted benzaldehyde.

o Solvent: Methanol is typically used as the solvent.

o Catalyst: A basic catalyst, such as potassium hydroxide, is added to the reaction mixture.
e Reaction Conditions: The mixture is heated to reflux for several hours.

« Purification: The resulting product is often purified by crystallization from a suitable solvent
like ethanol.

Benzodithiazole Isomers

Various isomers of benzodithiazole have been reported in the literature, with the most common
being the 1,2,3- and 2,1,3-isomers. The 1,3,2-isomer specified in the topic of this report is not
well-documented.
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Logical Relationship of Benzodithiazole Isomers

Benzodithiazole Core

Isomer Isomer Isomer

1,2,3-Benzodithiazole 2,1,3-Benzothiadiazole 1,3,2-Benzodithiazole .
(Target Isomer - Data Unavailable)

Click to download full resolution via product page

Caption: Isomeric relationship of benzodithiazole compounds.

Conclusion for Researchers

The absence of information on N-Benzyl-1,3,2-benzodithiazole S-oxide presents a clear gap
in the current chemical literature. This offers an opportunity for novel research in the synthesis,
characterization, and evaluation of the biological activities of this compound. Future work could
focus on:

Developing a synthetic route to the 1,3,2-benzodithiazole S-oxide core.

Introducing the N-benzyl substitution.

Characterizing the final compound using modern analytical techniques (NMR, Mass
Spectrometry, X-ray Crystallography).

Screening the compound for various biological activities.

Until such foundational research is conducted and published, a detailed technical guide as
requested cannot be produced. Researchers are encouraged to explore the synthesis and
properties of this novel heterocyclic system.

¢ To cite this document: BenchChem. [In-depth Technical Guide: N-Benzyl-1,3,2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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